Cas no 771583-02-9 (Methyl 3-amino-2-(2-nitrophenyl)propanoate)

• Product Name: Methyl 3-amino-2-(2-nitrophenyl)propanoate
• CAS No: 771583-02-9
• MF: C₁₀H₁₂N₂O₄
• MW: 224.213282585144
• CID: 5964195
• PubChem ID: 165663912
• Update Time: 2025-05-23

Methyl 3-amino-2-(2-nitrophenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-amino-2-(2-nitrophenyl)propanoate
• 771583-02-9
• EN300-1841641
• Methyl 3-amino-2-(2-nitrophenyl)propanoate

• Inchi： 1S/C10H12N2O4/c1-16-10(13)8(6-11)7-4-2-3-5-9(7)12(14)15/h2-5,8H,6,11H2,1H3
• InChI Key： GFIMATPCSDWDEH-UHFFFAOYSA-N
• SMILES： O(C)C(C(CN)C1C=CC=CC=1[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 224.07970687g/mol
• Monoisotopic Mass: 224.07970687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 98.1Ų

Additional information on Methyl 3-amino-2-(2-nitrophenyl)propanoate

Recent Advances in the Study of Methyl 3-amino-2-(2-nitrophenyl)propanoate (CAS: 771583-02-9)

Methyl 3-amino-2-(2-nitrophenyl)propanoate (CAS: 771583-02-9) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique nitro-phenyl and amino-ester functional groups, has been the subject of recent studies due to its potential applications in drug development and synthetic chemistry. Researchers have focused on its role as a key intermediate in the synthesis of biologically active molecules, particularly those targeting neurological and inflammatory disorders.

Recent studies have explored the synthetic pathways and optimization strategies for Methyl 3-amino-2-(2-nitrophenyl)propanoate. A 2023 publication in the Journal of Medicinal Chemistry highlighted an improved synthetic route that enhances yield and purity, addressing previous challenges in large-scale production. The study employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the compound's structural integrity and purity, which is critical for its subsequent use in pharmaceutical applications.

In addition to its synthetic utility, Methyl 3-amino-2-(2-nitrophenyl)propanoate has been investigated for its pharmacological properties. A preclinical study published in Bioorganic & Medicinal Chemistry Letters demonstrated its potential as a precursor for novel GABA receptor modulators. The study reported that derivatives of this compound exhibited promising binding affinity and selectivity for GABA_A receptors, suggesting potential applications in the treatment of anxiety and epilepsy. However, further in vivo studies are required to validate these findings and assess the compound's safety profile.

Another area of interest is the compound's role in the development of proteolysis-targeting chimeras (PROTACs). A 2024 study in Nature Chemical Biology utilized Methyl 3-amino-2-(2-nitrophenyl)propanoate as a building block for the synthesis of bifunctional molecules designed to degrade disease-causing proteins. The researchers reported successful degradation of target proteins in cell-based assays, highlighting the compound's versatility in modern drug discovery platforms.

Despite these advancements, challenges remain in the practical application of Methyl 3-amino-2-(2-nitrophenyl)propanoate. Issues such as stability under physiological conditions and potential off-target effects need to be addressed in future research. Collaborative efforts between chemists and biologists are essential to overcome these hurdles and unlock the full potential of this compound in therapeutic development.

In conclusion, Methyl 3-amino-2-(2-nitrophenyl)propanoate (CAS: 771583-02-9) continues to be a valuable compound in chemical biology and pharmaceutical research. Its dual role as a synthetic intermediate and a pharmacophore underscores its importance in the development of novel therapeutics. Ongoing studies are expected to further elucidate its mechanisms of action and expand its applications in drug discovery.